5-chloro-N-{3-chloro-4-[(1-chloronaphthalen-2-yl)oxy]phenyl}-2-{[(4-chlorophenyl)sulfonyl]amino}benzamide

• Molecular Formula: C29H18Cl4N2O4S
• Molecular Weight: 632.3 g/mol
• IUPAC Name: 5-chloro-N-[3-chloro-4-(1-chloronaphthalen-2-yl)oxyphenyl]-2-[(4-chlorophenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C29H18Cl4N2O4S/c30-18-6-10-21(11-7-18)40(37,38)35-25-12-8-19(31)15-23(25)29(36)34-20-9-14-26(24(32)16-20)39-27-13-5-17-3-1-2-4-22(17)28(27)33/h1-16,35H,(H,34,36)
• InChI Key: XQVMHVAMVCQOQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2Cl)OC3=C(C=C(C=C3)NC(=O)C4=C(C=CC(=C4)Cl)NS(=O)(=O)C5=CC=C(C=C5)Cl)Cl

Description

5-CHLORO-N-{3-CHLORO-4-[(1-CHLORONAPHTHALEN-2-YL)OXY]PHENYL}-2-(4-CHLOROBENZENESULFONAMIDO)BENZAMIDE is a complex organic compound with a unique structure that includes multiple chlorine atoms and aromatic rings

Preparation Methods

The synthesis of 5-CHLORO-N-{3-CHLORO-4-[(1-CHLORONAPHTHALEN-2-YL)OXY]PHENYL}-2-(4-CHLOROBENZENESULFONAMIDO)BENZAMIDE typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve optimization of these synthetic routes to scale up the process efficiently.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of less oxidized derivatives.

Substitution: The aromatic rings in the compound can undergo substitution reactions, where chlorine atoms can be replaced by other substituents. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-CHLORO-N-{3-CHLORO-4-[(1-CHLORONAPHTHALEN-2-YL)OXY]PHENYL}-2-(4-CHLOROBENZENESULFONAMIDO)BENZAMIDE has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research may focus on its potential therapeutic effects and mechanisms of action.

Industry: It can be used in the development of new materials or as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-CHLORO-N-{3-CHLORO-4-[(1-CHLORONAPHTHALEN-2-YL)OXY]PHENYL}-2-(4-CHLOROBENZENESULFONAMIDO)BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar compounds to 5-CHLORO-N-{3-CHLORO-4-[(1-CHLORONAPHTHALEN-2-YL)OXY]PHENYL}-2-(4-CHLOROBENZENESULFONAMIDO)BENZAMIDE include other chlorinated aromatic compounds and sulfonamides These compounds may share similar chemical properties and reactivity but differ in their specific structures and applications